Cas no 2411249-34-6 (tert-butyl 6-phenyl-6-(prop-2-enamido)methyl-2-azaspiro3.3heptane-2-carboxylate)

• Product Name: tert-butyl 6-phenyl-6-(prop-2-enamido)methyl-2-azaspiro3.3heptane-2-carboxylate
• CAS No: 2411249-34-6
• MF: C₂₁H₂₈N₂O₃
• MW: 356.458625793457
• CID: 6080642
• PubChem ID: 146103281
• Update Time: 2025-10-24

tert-butyl 6-phenyl-6-(prop-2-enamido)methyl-2-azaspiro3.3heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-phenyl-6-(prop-2-enamido)methyl-2-azaspiro3.3heptane-2-carboxylate
• 2411249-34-6
• EN300-26585222
• Z3337540200
• tert-butyl 6-phenyl-6-[(prop-2-enamido)methyl]-2-azaspiro[3.3]heptane-2-carboxylate
• Tert-butyl 6-phenyl-6-[(prop-2-enoylamino)methyl]-2-azaspiro[3.3]heptane-2-carboxylate

• Inchi： 1S/C21H28N2O3/c1-5-17(24)22-13-21(16-9-7-6-8-10-16)11-20(12-21)14-23(15-20)18(25)26-19(2,3)4/h5-10H,1,11-15H2,2-4H3,(H,22,24)
• InChI Key： JQUITSIZQPUEAZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(C1)CC(C1C=CC=CC=1)(CNC(C=C)=O)C2)=O

Computed Properties

• Exact Mass: 356.20999276g/mol
• Monoisotopic Mass: 356.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl 6-phenyl-6-(prop-2-enamido)methyl-2-azaspiro3.3heptane-2-carboxylate

tert-butyl 6-phenyl-6-(prop-2-enamido)methyl-2-azaspiro3.3heptane-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 6-phenyl-6-(prop-2-enamido)methyl-2-azaspiro3.3heptane-2-carboxylate, identified by the CAS number 2411249-34-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings connected by a single atom, in this case, the nitrogen atom in the 2-position of the spiro structure. The molecule's unique architecture makes it a subject of interest in both academic and industrial research.

The structure of tert-butyl 6-phenyl-6-(prop-2-enamido)methyl... is notable for its spirocyclic framework, which is further substituted with a tert-butyl group, a phenyl group, and a propargylamide moiety. These substituents contribute to the compound's versatility and reactivity. Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to modulate biological activities through their rigid and compact structures.

One of the key areas of research involving this compound is its potential as a building block in medicinal chemistry. The presence of the propargylamide group introduces reactivity that can be exploited in click chemistry reactions, enabling the synthesis of bioactive molecules with high precision. Additionally, the phenyl group enhances the molecule's aromaticity, which can be advantageous in optimizing pharmacokinetic properties such as solubility and bioavailability.

The synthesis of tert-butyl 6... involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution, to construct the spirocyclic core. These methods have been refined in recent years to improve yields and reduce synthetic complexity, making this compound more accessible for large-scale production.

In terms of applications, this compound has shown promise in the development of peptide-based drugs and as an intermediate in the synthesis of complex natural products. Its ability to form stable amide bonds makes it particularly useful in peptide coupling reactions. Furthermore, its rigid structure has been leveraged in designing inhibitors for protein-protein interactions, a challenging area in drug discovery.

Recent advancements in computational chemistry have also shed light on the electronic properties and conformational flexibility of this compound. Molecular dynamics simulations have revealed that the spirocyclic framework imposes constraints on the molecule's conformational space, potentially enhancing its binding affinity to target proteins. Such insights are invaluable for guiding rational drug design efforts.

In conclusion, tert-butyl 6... represents a significant advancement in organic synthesis and holds immense potential for future applications in drug discovery and materials science. As research continues to uncover its full range of properties and functionalities, this compound is poised to play a pivotal role in shaping innovative solutions across diverse fields.